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Compound of Interest

Compound Name: Flurenol

Cat. No.: B166873

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Flurenol, with a primary focus on 9-Fluorenol (CAS No. 1689-64-1), a
common derivative. It includes detailed operational and disposal plans to build a foundation of
trust and safety in your laboratory practices.

Note on Terminology: The term "Flurenol" can refer to different chemical entities, including 9-
Hydroxyfluorene-9-carboxylic acid (CAS No. 467-69-6). While this guide focuses on the more
commonly referenced 9-Fluorenol, the safety protocols outlined are generally applicable to
similar compounds. Always consult the specific Safety Data Sheet (SDS) for the exact material
you are handling.

Immediate Safety and Personal Protective
Equipment (PPE)

When working with Flurenol, a comprehensive approach to personal protection is crucial to
minimize exposure and ensure safety. The following table summarizes the recommended PPE.
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Protection Type

Specific Recommendations

Rationale

Eye/Face Protection

Chemical safety goggles or
glasses meeting NIOSH (US)
or EN 166 (EU) standards. A
face shield may be required in
situations with a higher risk of

splashing.[1][2]

Protects against dust particles
and potential splashes, which
can cause serious eye
irritation.[3][4]

Hand Protection

Chemical-resistant gloves
(e.g., Neoprene, Natural
rubber, PVC). Gloves must be
inspected for integrity before

each use.[5]

Prevents skin contact, which
can cause irritation.[3][4]
Proper glove removal
technique is essential to avoid

contaminating hands.

Body Protection

A lab coat or other protective
clothing to prevent skin
exposure.[2][6] Long-sleeved

clothing is recommended.

Minimizes the area of exposed
skin, reducing the risk of
accidental contact with the

chemical.

Respiratory Protection

For nuisance levels of dust, a
NIOSH (US) or CEN (EU)
approved dust respirator (e.g.,
N95 or P1) should be used.[1]
In situations with the potential
for significant dust generation,
work should be conducted in a

chemical fume hood.[1][6]

Protects the respiratory system
from irritation that may be
caused by inhaling dust
particles.[3][4]

Quantitative Safety Data

While specific Occupational Exposure Limits (OELSs) for 9-Fluorenol have not been established

by major regulatory bodies, toxicity data for the closely related 9-Hydroxy-9-fluorenecarboxylic

acid provides valuable insight into its low acute toxicity.
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Compound Toxicity Data Value

9-Hydroxy-9-fluorenecarboxylic

_ Oral LD50 (mouse) >5 g/kg[7]
acid
9-Hydroxy-9-fluorenecarboxylic
_ Oral LD50 (rat) >10 g/kg[7]
acid
9-Hydroxy-9-fluorenecarboxylic
Dermal LD50 (rat) >10 g/kg[7]

acid

Operational Plan for Handling Flurenol

A systematic approach to handling Flurenol is essential for maintaining a safe laboratory
environment. The following workflow outlines the key steps from preparation to post-handling
procedures.
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Operational Plan for Handling Flurenol

Preparation

Consult Safety Data Sheet (SDS)

Ensure proper ventilation (Fume Hood)

Don appropriate Personal Protective Equipment (PPE)

Handling

Weigh and handle solid material in a fume hood

Avoid generation and accumulation of dust

Keep container tightly closed when not in use

Post-Handling
Y

Decontaminate work surfaces

l

Properly remove and dispose of PPE

l

Wash hands thoroughly with soap and water

Click to download full resolution via product page

Operational Plan for Handling Flurenol
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Emergency and Disposal Plans

Preparedness for unexpected events and a clear plan for waste disposal are critical
components of laboratory safety.

Emergency Procedures

In the event of an emergency, a swift and informed response can significantly mitigate risks.

Emergency Procedures for Flurenol

Spill Response Personal Exposure Fire Response

Skin Contact: Eye Contact: Inh; Ingestion: Use appropriate extinguishing media:
Wash with soap and water Rinse with water for 15 mins v Rinse mouth with water Water spray, foam, dry chemical, CO2

Wear self-contained breathing apparatus (SCBA)

Wear appropriate PPE

Cover spill with inert absorbent material (e.g., sand)

Sweep up and place in a sealed container for disposal
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Emergency Procedures for Flurenol

First Aid Measures:
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 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[1][3]

o Skin Contact: Immediately wash the affected area with soap and plenty of water.[1][3]
Remove contaminated clothing.

o Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1][4] Seek medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water.[1] Never give anything by
mouth to an unconscious person.[1][8] Seek immediate medical attention.

Disposal Plan

Proper disposal of Flurenol and associated waste is essential to protect the environment and
comply with regulations. Flurenol is considered toxic to aquatic life with long-lasting effects.[1]
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Disposal Plan for Flurenol Waste

Waste Collection

Segregate Flurenol waste from other waste streams

Use a dedicated, properly labeled, and sealed hazardous waste container

Temporar; Storage

Store waste container in a designated, cool, dry, and well-ventilated area

:

Keep away from incompatible materials (e.g., oxidizing agents)

Final Disposal

Dispose of as hazardous waste in accordance with local, state, and federal regulations

Contact your institution's Environmental Health and Safety (EHS) office for specific procedures
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Disposal Plan for Flurenol Waste

By adhering to these safety protocols and operational plans, you can confidently and safely
incorporate Flurenol into your research and development activities, fostering a culture of safety
and responsibility within your laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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